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3-(3-Amino-3-oxopropyl)-2-[[4-(diethylamino)phenyl]azo]-6-ethoxybenzothiazolium chloride 3-(3-Amino-3-oxopropyl)-2-[[4-(diethylamino)phenyl]azo]-6-ethoxybenzothiazolium chloride
Brand Name: Vulcanchem
CAS No.: 12221-38-4
VCID: VC0043211
InChI: InChI=1S/C22H27N5O2S.ClH/c1-4-26(5-2)17-9-7-16(8-10-17)24-25-22-27(14-13-21(23)28)19-12-11-18(29-6-3)15-20(19)30-22;/h7-12,15H,4-6,13-14H2,1-3H3,(H-,23,28);1H
SMILES: CCN(CC)C1=CC=C(C=C1)N=NC2=[N+](C3=C(S2)C=C(C=C3)OCC)CCC(=O)N.[Cl-]
Molecular Formula: C22H28ClN5O2S
Molecular Weight: 462 g/mol

3-(3-Amino-3-oxopropyl)-2-[[4-(diethylamino)phenyl]azo]-6-ethoxybenzothiazolium chloride

CAS No.: 12221-38-4

Reference Standards

VCID: VC0043211

Molecular Formula: C22H28ClN5O2S

Molecular Weight: 462 g/mol

3-(3-Amino-3-oxopropyl)-2-[[4-(diethylamino)phenyl]azo]-6-ethoxybenzothiazolium chloride - 12221-38-4

CAS No. 12221-38-4
Product Name 3-(3-Amino-3-oxopropyl)-2-[[4-(diethylamino)phenyl]azo]-6-ethoxybenzothiazolium chloride
Molecular Formula C22H28ClN5O2S
Molecular Weight 462 g/mol
IUPAC Name 3-[2-[[4-(diethylamino)phenyl]diazenyl]-6-ethoxy-1,3-benzothiazol-3-ium-3-yl]propanamide;chloride
Standard InChI InChI=1S/C22H27N5O2S.ClH/c1-4-26(5-2)17-9-7-16(8-10-17)24-25-22-27(14-13-21(23)28)19-12-11-18(29-6-3)15-20(19)30-22;/h7-12,15H,4-6,13-14H2,1-3H3,(H-,23,28);1H
Standard InChIKey POELEEGOWIJNBI-UHFFFAOYSA-N
SMILES CCN(CC)C1=CC=C(C=C1)N=NC2=[N+](C3=C(S2)C=C(C=C3)OCC)CCC(=O)N.[Cl-]
Canonical SMILES CCN(CC)C1=CC=C(C=C1)N=NC2=[N+](C3=C(S2)C=C(C=C3)OCC)CCC(=O)N.[Cl-]
Synonyms 3-(3-Amino-3-oxopropyl)-2-[[4-(diethylamino)phenyl]azo]-6-ethoxybenzothiazolium Chloride; C.I. Basic Blue 66 (8CI); Aizen Cathilon Blue CD-RLH; Aizen Cathilon Blue NBLH; C.I. 11075
PubChem Compound 82976
Last Modified Nov 11 2021
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